Cas no 1955531-85-7 (4-(aminomethyl)-1-methyl-5-(1-methyl-1H-imidazol-2-yl)pyrrolidin-2-one dihydrochloride)

• Product Name: 4-(aminomethyl)-1-methyl-5-(1-methyl-1H-imidazol-2-yl)pyrrolidin-2-one dihydrochloride
• CAS No: 1955531-85-7
• MF: C₁₀H₁₇ClN₄O
• MW: 244.721180677414
• MDL: MFCD30180901
• CID: 5241584
• PubChem ID: 122360416
• Update Time: 2026-03-08

4-(aminomethyl)-1-methyl-5-(1-methyl-1H-imidazol-2-yl)pyrrolidin-2-one dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinone, 4-(aminomethyl)-1-methyl-5-(1-methyl-1H-imidazol-2-yl)-, hydrochloride (1:2)
• 4-(aminomethyl)-1-methyl-5-(1-methyl-1H-imidazol-2-yl)pyrrolidin-2-one dihydrochloride

• MDL： MFCD30180901
• Inchi： 1S/C10H16N4O.ClH/c1-13-4-3-12-10(13)9-7(6-11)5-8(15)14(9)2;/h3-4,7,9H,5-6,11H2,1-2H3;1H
• InChI Key： WSFACFGSXKOBJR-UHFFFAOYSA-N
• SMILES： C(C1CC(=O)N(C)C1C1=NC=CN1C)N.Cl

Additional information on 4-(aminomethyl)-1-methyl-5-(1-methyl-1H-imidazol-2-yl)pyrrolidin-2-one dihydrochloride

4-(Aminomethyl)-1-methyl-5-(1-methyl-1H-imidazol-2-yl)pyrrolidin-2-one Dihydrochloride: A Comprehensive Overview

The compound 4-(aminomethyl)-1-methyl-5-(1-methyl-1H-imidazol-2-yl)pyrrolidin-2-one dihydrochloride (CAS No. 1955531-85-7) is a highly specialized chemical entity with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising pharmacological properties. Recent studies have highlighted its role in various therapeutic areas, making it a subject of intense research interest.

The molecular structure of 4-(aminomethyl)-1-methyl-5-(1-methyl-1H-imidazol-2-yl)pyrrolidin-2-one dihydrochloride is characterized by a pyrrolidinone ring system, which serves as a versatile scaffold for various functional groups. The presence of an imidazole moiety at the 5-position introduces additional electronic and steric effects, enhancing the compound's interactions with biological targets. The amino group at the 4-position further modulates the compound's pharmacokinetic properties, making it an attractive candidate for drug development.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 4-(aminomethyl)-1-methyl-5-(1-methyl-1H-imidazol-2-yl)pyrrolidin-2-one dihydrochloride. Researchers have employed multi-component reactions and catalytic techniques to optimize the synthesis process, ensuring scalability and cost-effectiveness. These developments have significantly contributed to the compound's accessibility for preclinical and clinical studies.

In terms of pharmacology, 4-(aminomethyl)-1-methyl-5-(1-methyl-1H-imidazol-2-yl)pyrrolidin-2-one dihydrochloride has demonstrated potent activity against various biological targets. Studies conducted in vitro and in vivo have revealed its ability to modulate key enzymes and receptors involved in neurodegenerative diseases, inflammation, and cancer. For instance, recent research has shown that the compound exhibits selective inhibition of certain kinases, making it a potential lead molecule for anti-cancer therapies.

The dihydrochloride salt form of this compound plays a crucial role in its stability and bioavailability. The presence of hydrochloric acid not only enhances the solubility of the compound but also ensures its proper absorption in vivo. This aspect is particularly important for drug delivery systems, where maintaining consistent plasma levels is essential for therapeutic efficacy.

Furthermore, the integration of imidazole functionality into the molecular framework has been shown to enhance the compound's ability to act as a hydrogen bond donor or acceptor. This property is critical for optimizing interactions with biological macromolecules, thereby improving the compound's pharmacodynamic profile.

Recent computational studies have provided deeper insights into the molecular interactions of 4-(aminomethyl)-1-methyl-5-(1-methyl-1H-imidazol-2-yli pylorolidinone dihydrochloride with its target proteins. These studies utilize advanced docking algorithms and molecular dynamics simulations to predict binding affinities and identify potential allosteric sites for modulation. Such computational approaches are pivotal in guiding further optimization of the compound's structure for enhanced efficacy.

In conclusion, 4-(aminomethyl)-1-methyl